Improved modeling of anharmonicity for furan microsolvation†
Physical Chemistry Chemical Physics Pub Date: 2023-03-30 DOI: 10.1039/D2CP03907A
Abstract
Computational benchmark data for complexes requires accurate models of anharmonic torsional motion. State-of-the-art hindered rotor treatments come with a number of difficulties, regarding discontinuities from badly converged points or coupling, oscillations, or the consideration and correction of stationary points. Their manual handling introduces a level of arbitrariness not suitable for benchmark procedures. This study presents the TAMkinTools extension for improved modeling of one-dimensional hindered rotation which enables a more standardized workflow. We choose the structures from the Goebench challenge as test case, which comprises OH- and π-bonded complexes of methanol and furan, 2-methylfuran, and 2,5-dimethylfuran. Ahlrichs and Dunning basis sets of various sizes and their extrapolations show large differences in efficiency and accuracy for coupled-cluster energies of stationary points of these complexes. The probability density analysis of TAMkinTools provides zero-point energies for all conformations even within the same rotor profile. Zero-point energies show a large effect on the conformational order, especially for the methanol–furan complex with energy differences far below 1 kJ mol−1.
![Graphical abstract: Improved modeling of anharmonicity for furan microsolvation](http://scimg.chem960.com/usr/1/D2CP03907A.jpg)
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Journal Name:Physical Chemistry Chemical Physics
Research Products
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CAS no.: 121786-31-0